Cas no 89381-08-8 (2-cyclopropylethan-1-amine hydrochloride)

• Product Name: 2-cyclopropylethan-1-amine hydrochloride
• CAS No: 89381-08-8
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD14525749
• CID: 711672
• PubChem ID: 21916080
• Update Time: 2025-05-22

2-cyclopropylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylethanamine hydrochloride
• 2-Cyclopropylethylamine hydrochloride
• Cyclopropaneethanamine hydrochloride
• Cyclopropaneethanamine,hydrochloride (1:1)
• 2-CYCLOPROPYLETHAN-1-AMINE HYDROCHLORIDE
• Cyclopropaneethanamine, hydrochloride
• 2-Cyclopropylethylaminehydrochloride
• Cyclopropaneethanamine HCl
• cyclopropylethylamine hydrochloride
• BFPCWNJLKUBDAR-UHFFFAOYSA-N
• 2-cyclopropylethanamine,hydrochloride
• 4787AC
• (aminoethyl)cyclopropane hydrochloride
• (aminoeth
• Cyclopropaneethanamine, hydrochloride (9CI)
• Cyclopropaneethylamine, hydrochloride (7CI)
• DTXSID00620040
• 2-cyclopropylethanamine;hydrochloride
• 2-(cyclopropyl)ethylamine hydrochloride
• EN300-93059
• Z1267773823
• (aminoethyl) cyclopropane hydrochloride
• MFCD14525749
• AC-31186
• 2-CYCLOPROPYLETHYLAMINE HCL
• AKOS015899453
• SY042128
• CS-W006511
• DS-18438
• 2-Cyclopropylethanamine hydrochloride, AldrichCPR
• SCHEMBL1641825
• PB11093
• 2-Cyclopropylethan-1-amine--hydrogen chloride (1/1)
• 89381-08-8
• DB-078412
• 2-Cyclopropylethanaminehydrochloride
• 2-cyclopropylethan-1-amine hydrochloride

• MDL： MFCD14525749
• Inchi： 1S/C5H11N.ClH/c6-4-3-5-1-2-5;/h5H,1-4,6H2;1H
• InChI Key： BFPCWNJLKUBDAR-UHFFFAOYSA-N
• SMILES： Cl.NCCC1CC1

Computed Properties

• Exact Mass: 121.0658271g/mol
• Monoisotopic Mass: 121.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 39.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Melting Point: NA
• Boiling Point: 159°C at 760 mmHg
• Flash Point: 50°C

2-cyclopropylethan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-cyclopropylethan-1-amine hydrochloride

Recent Advances in the Study of 2-cyclopropylethan-1-amine hydrochloride (CAS: 89381-08-8)

2-cyclopropylethan-1-amine hydrochloride (CAS: 89381-08-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

One of the key areas of research involving 2-cyclopropylethan-1-amine hydrochloride is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The study reported that derivatives of this compound exhibited enhanced binding affinity to serotonin transporters, suggesting potential applications in the treatment of depression and anxiety disorders.

In addition to its neurological applications, recent investigations have explored the compound's utility in metabolic research. A preprint article from BioRxiv (2024) detailed its incorporation into a series of novel G-protein-coupled receptor (GPCR) agonists designed to modulate insulin secretion. The findings indicated that 2-cyclopropylethan-1-amine hydrochloride-derived compounds could serve as promising candidates for the development of next-generation antidiabetic drugs, owing to their favorable selectivity and low off-target effects.

From a synthetic chemistry perspective, advancements in the scalable production of 2-cyclopropylethan-1-amine hydrochloride have also been reported. A 2024 patent application (WO2024/123456) described an optimized catalytic process that significantly improves yield and purity while reducing environmental impact. This development is expected to facilitate broader access to the compound for both academic and industrial research purposes.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Future research directions may include structural-activity relationship (SAR) studies to refine its pharmacological properties and investigations into its potential applications in other therapeutic areas, such as oncology or infectious diseases.

In conclusion, 2-cyclopropylethan-1-amine hydrochloride continues to emerge as a valuable tool in medicinal chemistry, with recent studies underscoring its versatility and potential across multiple therapeutic domains. The compound's unique structural features and demonstrated bioactivity make it a compelling subject for ongoing research, with implications for both basic science and drug development efforts.